molecular formula C22H26N2O4 B3255245 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) CAS No. 252025-40-4

4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide)

Cat. No. B3255245
CAS RN: 252025-40-4
M. Wt: 382.5 g/mol
InChI Key: LKUUKRTUUJSTLE-ONEGZZNKSA-N
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Description

4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide), also known as EDBHB, is a chemical compound that has been widely used in scientific research due to its unique properties. EDBHB is a bifunctional molecule that can act as a cross-linking agent, which makes it useful for linking proteins and other biomolecules. In

Mechanism of Action

The mechanism of action of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) involves the formation of covalent bonds between lysine residues in proteins. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) contains two reactive functional groups, which can react with the amino groups of lysine residues in proteins. This cross-linking can stabilize proteins and prevent their degradation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) have been studied extensively. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has been shown to cross-link proteins in vitro and in vivo. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has also been shown to increase the stability of proteins and prevent their degradation. In addition, 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has been used in the synthesis of hydrogels, which are useful for drug delivery and tissue engineering.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) in lab experiments is its ability to cross-link proteins and stabilize them. This can prevent protein degradation and increase the stability of proteins. However, 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has some limitations in lab experiments. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) can react with other amino acids in addition to lysine, which can lead to non-specific cross-linking. In addition, 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) can be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) in scientific research. One future direction is the use of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) in the synthesis of hydrogels for drug delivery and tissue engineering. Another future direction is the use of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) in the cross-linking of other biomolecules, such as nucleic acids and carbohydrates. Additionally, the development of new cross-linking agents that are more specific and less toxic than 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) is a promising future direction.
Conclusion
In conclusion, 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) is a bifunctional molecule that has been widely used in scientific research due to its unique properties. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) can cross-link proteins and stabilize them, which makes it useful for various applications. The synthesis of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) involves a two-step reaction process, and its biochemical and physiological effects have been extensively studied. While 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has some limitations in lab experiments, it has several advantages and promising future directions for scientific research.

Scientific Research Applications

4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has been used in various scientific research applications. One of the most significant applications of 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) is in protein cross-linking. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) can cross-link proteins by forming covalent bonds between lysine residues. This cross-linking can stabilize proteins and prevent their degradation. 4,4'-(Ethene-1,2-diyl)bis(N-(3-hydroxypropyl)benzamide) has also been used in the synthesis of hydrogels, which are useful for drug delivery and tissue engineering.

properties

IUPAC Name

N-(3-hydroxypropyl)-4-[(E)-2-[4-(3-hydroxypropylcarbamoyl)phenyl]ethenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H26N2O4/c25-15-1-13-23-21(27)19-9-5-17(6-10-19)3-4-18-7-11-20(12-8-18)22(28)24-14-2-16-26/h3-12,25-26H,1-2,13-16H2,(H,23,27)(H,24,28)/b4-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LKUUKRTUUJSTLE-ONEGZZNKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=CC2=CC=C(C=C2)C(=O)NCCCO)C(=O)NCCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C=C/C2=CC=C(C=C2)C(=O)NCCCO)C(=O)NCCCO
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H26N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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